2-(4-Nitrophenoxycarbonylamino)thiazole

• CAS No.: 127188-35-6
• Molecular Formula: C10H7N3O4S
• Molecular Weight: 265.25 g/mol
• IUPAC Name: (4-nitrophenyl) N-(1,3-thiazol-2-yl)carbamate
• InChI: InChI=1S/C10H7N3O4S/c14-10(12-9-11-5-6-18-9)17-8-3-1-7(2-4-8)13(15)16/h1-6H,(H,11,12,14)
• InChI Key: TWTOHGOPIJGUBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1[N+](=O)[O-])OC(=O)NC2=NC=CS2

Description

2-(4-Nitrophenoxycarbonylamino)thiazole is a useful research compound. Its molecular formula is C10H7N3O4S and its molecular weight is 265.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-nitrophenyl chloroformate, 5.04 g (25 mMole), in 25 ml of dry ethyl acetate was added dropwise to an ice cooled, stirred solution of 2-aminothiazole, 5.01 g (50 mMole) in dry ethyl acetate, 25 ml, and dry pyridine, 50 ml. The ice bath was removed as the reaction mixture became viscous. Stirring was continued at 22° C. for three hours. Ethyl acetate was added. The insolubles were filtered, rinsed with ethyl acetate, with water, with acetone, dried and recrystallized from acetone furnishing 3.55 g of 2-(4-nitrophenoxycarbonyl)aminothiazole, m.p 211°-212° C. dec, which was characterized by nuclear magnetic resonance, mass spectra, infrared spectra and elemental analyses.